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Compound of Interest

Compound Name: DL-threo-Chloramphenicol-d5

Cat. No.: B11927907

Essential Safety and Handling Guide for DL-
threo-Chloramphenicol-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of DL-
threo-Chloramphenicol-d5, a deuterated analog of chloramphenicol. Adherence to these
procedures is essential to ensure personnel safety and regulatory compliance. DL-threo-
Chloramphenicol-d5 is classified as a potential carcinogen, necessitating stringent handling
protocols.

Hazard Identification and Classification

DL-threo-Chloramphenicol-d5 is classified as a hazardous substance. The primary health
concern is its potential carcinogenicity.[1][2][3][4] The following table summarizes its hazard
classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).

Hazard ] GHS
Hazard Class Category Signal Word .
Statement Pictogram
. . H350: May
Carcinogenicity 1B Danger Health Hazard

cause cancer
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling DL-threo-
Chloramphenicol-d5. The following table outlines the required PPE.

Body Part Required PPE

Standard/Specification

N95 (US) or P3 (EU) respirator

Respiratory Protection )
cartridge

NIOSH (US) or EN 143 (EU)

Nitrile or chloroprene gloves

Hand Protection ]
(double gloving recommended)

Inspect gloves for integrity

before use

Safety glasses with side-

Eye Protection ]
shields or goggles

ANSI-approved or EN 166
(EV)

Disposable, long-sleeved
) gown that closes in the back;
Body Protection _
coveralls ("bunny suit") for

extensive handling

Gown cuffs should be tight-
fitting

Engineering and Administrative Controls

To minimize exposure, a combination of engineering and administrative controls must be

implemented.

e Engineering Controls:

o Primary Containment: All handling of powdered DL-threo-Chloramphenicol-d5 should

occur within a certified chemical fume hood or a barrier isolator (glove box).[5] This is the

most critical engineering control to prevent inhalation of the powdered compound.

o Ventilation: The laboratory must have adequate general ventilation.[1]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in

the work area.[5]

¢ Administrative Controls:
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o Restricted Access: Access to areas where DL-threo-Chloramphenicol-d5 is handled
should be restricted to trained and authorized personnel.[6]

o Training: All personnel must receive specific training on the hazards of this compound and
the procedures for safe handling and emergency response.[1]

o Hygiene Practices: Wash hands thoroughly before breaks and at the end of the workday.
[1] Do not eat, drink, or smoke in the laboratory.

Standard Operating Procedure for Handling

The following workflow outlines the key steps for safely handling DL-threo-Chloramphenicol-
d>5.
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Caption: Workflow for Safe Handling of DL-threo-Chloramphenicol-d5.
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Spill and Emergency Procedures

o Spill:
o Evacuate the immediate area and alert others.
o Wear appropriate PPE, including respiratory protection.
o For a powder spill, gently cover with an absorbent material to avoid creating dust.

o Carefully sweep or scoop the material into a labeled, sealed container for hazardous
waste disposal.

o Decontaminate the spill area with soap and water.[5]
o Report the incident to the appropriate safety officer.
 In case of exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate
medical attention.[5]

o Ingestion: Do not induce vomiting. Drink one or two glasses of water.[5] Seek immediate
medical attention.

Disposal Plan

All waste contaminated with DL-threo-Chloramphenicol-d5 must be treated as hazardous
waste.

e Solid Waste:
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o This includes unused compound, contaminated PPE (gloves, gowns, etc.), and any
labware that cannot be decontaminated.

o Collect all solid waste in a clearly labeled, sealed container designated for carcinogenic
waste.

o Disposal should be carried out through a licensed chemical waste disposal service,
typically involving incineration in an approved facility equipped with an afterburner and
scrubber.[1][7]

e Liquid Waste:

[¢]

Stock solutions of DL-threo-Chloramphenicol-d5 are considered hazardous chemical
waste.[8]

[¢]

Collect liquid waste in a labeled, sealed, and leak-proof container.

[¢]

Do not dispose of solutions down the drain.[1]

[e]

Arrange for disposal through a licensed chemical waste handler.

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with DL-threo-Chloramphenicol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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